Cas no 591723-23-8 (Methyl N-(3-methylphenyl)-N-(phenylsulfonyl)glycinate)

• Product Name: Methyl N-(3-methylphenyl)-N-(phenylsulfonyl)glycinate
• CAS No: 591723-23-8
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• CID: 4715466
• Update Time: 2025-11-07

Methyl N-(3-methylphenyl)-N-(phenylsulfonyl)glycinate Chemical and Physical Properties

Names and Identifiers

• Methyl N-(3-methylphenyl)-N-(phenylsulfonyl)glycinate
• CBKinase1_001096
• CBKinase1_013496
• MLS001031449
• HMS2986F11
• HMS1585D08
• ADAL1086459
• SMR000659582
• methyl 2-[N-(benzenesulfonyl)-3-methylanilino]acetate
• METHYL 2-[N-(3-METHYLPHENYL)BENZENESULFONAMIDO]ACETATE
• glycine, N-(3-methylphenyl)-N-(phenylsulfonyl)-, methyl ester

• Inchi： 1S/C16H17NO4S/c1-13-7-6-8-14(11-13)17(12-16(18)21-2)22(19,20)15-9-4-3-5-10-15/h3-11H,12H2,1-2H3
• InChI Key： OZDIPMDERAXHJW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N(CC(=O)OC)C1C=CC=C(C)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 465
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl N-(3-methylphenyl)-N-(phenylsulfonyl)glycinate

Recent Advances in the Study of Methyl N-(3-methylphenyl)-N-(phenylsulfonyl)glycinate (CAS: 591723-23-8)

Methyl N-(3-methylphenyl)-N-(phenylsulfonyl)glycinate (CAS: 591723-23-8) has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of bioactive compounds. This glycinate derivative, characterized by its unique sulfonamide and ester functional groups, has been investigated for its role in modulating various biological pathways. Recent studies have focused on its synthetic applications, pharmacokinetic properties, and therapeutic potential, particularly in the context of inflammation and cancer research.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's utility as a building block for novel protease inhibitors. The research team demonstrated that modifications at the glycinate moiety of 591723-23-8 could yield compounds with significant activity against matrix metalloproteinases (MMPs), which are implicated in tumor metastasis and inflammatory diseases. The study reported a 45% improvement in inhibitory potency compared to previous generation compounds when specific structural modifications were introduced to the parent molecule.

In the area of synthetic methodology, a recent breakthrough published in Organic Letters (2024) described an efficient, one-pot synthesis route for 591723-23-8 with improved yield (82%) and reduced environmental impact. The new protocol utilizes microwave-assisted synthesis and eliminates the need for hazardous solvents, addressing important green chemistry considerations while maintaining high purity standards (>98% by HPLC). This advancement is particularly significant for scaling up production while complying with increasingly stringent pharmaceutical manufacturing regulations.

Pharmacokinetic studies have revealed interesting properties of Methyl N-(3-methylphenyl)-N-(phenylsulfonyl)glycinate. Research conducted at the University of Tokyo (2023) demonstrated favorable blood-brain barrier penetration in rodent models, suggesting potential applications in central nervous system drug development. The compound showed a brain-to-plasma ratio of 0.85 ± 0.12 after intravenous administration, with a plasma half-life of 3.2 hours. These characteristics make it a promising candidate for further optimization in neuropharmaceutical applications.

Emerging safety data from preclinical toxicology studies indicate that 591723-23-8 has an acceptable therapeutic index at anticipated therapeutic doses. A comprehensive assessment published in Regulatory Toxicology and Pharmacology (2024) reported no significant genotoxicity in Ames tests and only mild, reversible hepatotoxicity at doses exceeding 500 mg/kg in rodent models. These findings support further development of derivatives based on this chemical scaffold.

Future research directions for Methyl N-(3-methylphenyl)-N-(phenylsulfonyl)glycinate appear promising. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, primarily targeting inflammatory bowel disease and certain oncology indications. The compound's versatility as a synthetic intermediate continues to attract interest from both academic and industrial researchers, suggesting that 591723-23-8 will remain an important focus of chemical biology research in the coming years.